Cas no 1156916-92-5 (3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid)

3,5-Dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a pyrimidine ring at the N1 position and a carboxylic acid group at the 4-position. Its molecular structure combines the rigidity of the pyrimidine moiety with the versatility of the pyrazole scaffold, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of the carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives with potential biological activity. The compound exhibits good stability under standard conditions and demonstrates compatibility with various synthetic transformations. Its structural features suggest potential applications in the development of kinase inhibitors or other small-molecule therapeutics targeting protein-protein interactions. The electron-withdrawing pyrimidine group may enhance the acidity of the carboxylic acid, facilitating its use in metal coordination chemistry or as a building block for more complex molecular architectures.

3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid structure

1156916-92-5 structure

Product Name:3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid

CAS No:1156916-92-5

MF:C₁₀H₁₀N₄O₂

MW:218.2120013237

CID:5073497

Update Time:2025-07-02

3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid
- 3,5-dimethyl-1-pyrimidin-2-ylpyrazole-4-carboxylic acid
- Inchi： 1S/C10H10N4O2/c1-6-8(9(15)16)7(2)14(13-6)10-11-4-3-5-12-10/h3-5H,1-2H3,(H,15,16)
- InChI Key： ISRZFAVDWOPMSO-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NN(C2N=CC=CN=2)C=1C)=O

Computed Properties

Exact Mass: 218.08
Monoisotopic Mass: 218.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 80.9

3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D236251-100mg	3,5-dimethyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carboxylic acid	1156916-92-5		100mg	$ 95.00	2022-06-05
TRC	D236251-500mg	3,5-dimethyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carboxylic acid	1156916-92-5		500mg	$ 320.00	2022-06-05
TRC	D236251-1g	3,5-dimethyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carboxylic acid	1156916-92-5		1g	$ 500.00	2022-06-05
Life Chemicals	F2158-1886-0.25g	3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid	1156916-92-5	95%+	0.25g	$314.0	2023-09-06
Life Chemicals	F2158-1886-0.5g	3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid	1156916-92-5	95%+	0.5g	$331.0	2023-09-06
Life Chemicals	F2158-1886-1g	3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid	1156916-92-5	95%+	1g	$349.0	2023-09-06
Life Chemicals	F2158-1886-2.5g	3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid	1156916-92-5	95%+	2.5g	$698.0	2023-09-06
Life Chemicals	F2158-1886-5g	3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid	1156916-92-5	95%+	5g	$1047.0	2023-09-06
Life Chemicals	F2158-1886-10g	3,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid	1156916-92-5	95%+	10g	$1466.0	2023-09-06